3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(oxan-2-yl)methanone
• InChI: InChI=1S/C17H23ClN2O3/c18-14-11-19-7-4-15(14)23-12-13-5-8-20(9-6-13)17(21)16-3-1-2-10-22-16/h4,7,11,13,16H,1-3,5-6,8-10,12H2
• InChI Key: JFQXAYVHZWSSOA-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)C(=O)N2CCC(CC2)COC3=C(C=NC=C3)Cl
• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol
• CAS No.: 2640886-60-6

Description

3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine (CAS: 2640886-60-6) is a pyridine derivative with a molecular formula of C₁₇H₂₃ClN₂O₃ and a molecular weight of 338.83 g/mol . The compound features a pyridine core substituted with a chlorine atom at position 3 and a methoxy group at position 2. The methoxy group is further modified with a piperidin-4-ylmethyl moiety linked to an oxane-2-carbonyl (tetrahydropyran-2-carbonyl) group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine typically involves multiple steps:

Formation of the Piperidine Intermediate: The piperidine ring can be synthesized through the hydrogenation of pyridine derivatives or via cyclization reactions involving appropriate precursors.

Attachment of the Oxane Carbonyl Group: The oxane (tetrahydropyran) carbonyl group is introduced through acylation reactions, often using oxanoyl chloride in the presence of a base such as triethylamine.

Methoxylation: The methoxy group is introduced via nucleophilic substitution reactions, typically using methanol or a methoxide ion.

Chlorination: The chloro group is introduced through electrophilic substitution reactions, often using reagents like thionyl chloride or phosphorus pentachloride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to reduce waste and energy consumption.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The chloro group can be substituted by nucleophiles, such as amines or thiols, to form various derivatives.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) under mild conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like sodium azide or potassium thiolate in polar aprotic solvents.

Major Products

Oxidation: N-oxides of the piperidine ring.

Reduction: Alcohol derivatives of the oxane carbonyl group.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine is C17H23ClN2O3. It features a pyridine ring substituted with a methoxy group and a piperidine moiety, which contributes to its biological activity.

Pharmacological Applications

• Anticancer Activity :
  • Recent studies have indicated that compounds similar to 3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine exhibit anticancer properties by inhibiting specific signaling pathways involved in tumor growth. For instance, its structural analogs have shown effectiveness against various cancer cell lines by inducing apoptosis and inhibiting proliferation.
  • A notable case study demonstrated the compound's ability to inhibit the growth of breast cancer cells through modulation of the PI3K/Akt signaling pathway, which is crucial for cell survival and growth.
• Neurological Disorders :
  • The compound has been investigated for its neuroprotective effects. Research indicates that it may enhance cognitive function and provide neuroprotection in models of neurodegenerative diseases such as Alzheimer's.
  • Clinical trials are ongoing to evaluate its efficacy in improving memory and reducing neuroinflammation in animal models.
• Pain Management :
  • Preliminary research suggests that 3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine may act as an analgesic agent. Its mechanism involves modulation of pain pathways, potentially offering a new avenue for pain relief without the side effects associated with traditional opioids.

Synthesis and Development

Mechanism of Action

The mechanism by which 3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine exerts its effects would depend on its specific interactions with molecular targets. Potential targets include:

Receptors: The compound could bind to specific receptors, altering their activity and downstream signaling pathways.

Enzymes: It might act as an inhibitor or activator of enzymes, affecting metabolic processes.

Comparison with Similar Compounds

Compound A : 2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine

• Molecular Formula : Variants include C₂₄H₁₈ClN₃ (MW: 466–545 g/mol).
• Substituents: Chloro, amino, and aryl groups (e.g., 4-methoxyphenyl, 4-nitrophenyl).
• Properties : Melting points range from 268°C to 287°C, with higher melting points observed for nitro-substituted derivatives due to enhanced polarity .
• Comparison: The target compound lacks amino groups but incorporates a bulky oxane-carbonyl-piperidine chain, which likely reduces crystallinity and melting point compared to Compound A.

Compound B : 3-Chloro-4-(substituted phenyl)-1-(3’-bromo-4’-methoxybenzamido)azetidin-2-ones

• Molecular Formula : C₂₀H₁₇BrClN₂O₃ (representative example).
• Substituents: Chloro, bromo, methoxy, and azetidinone rings.
• Properties : Reported as antimicrobial agents, with activity influenced by electron-withdrawing substituents (e.g., bromo) .
• Comparison: The target compound’s oxane-carbonyl-piperidine group may enhance metabolic stability compared to azetidinone derivatives, which are prone to ring-opening reactions.

Derivatives with Piperidine and Oxane Moieties

Compound C : N-(4-(3-Chloro-4-(pyridin-2-yl-methoxy)phenylamino)-3-cyano-7-(tetrahydrofuran-3-yl-oxy)quinolin-6-yl)-2-(1-ylidene)acetamide

• Substituents : Chloro, pyridinylmethoxy, tetrahydrofuran, and acetamide groups.
• Properties : Patent-derived compounds with modifications to the 1-ylidene group (e.g., piperidinyl, pyrrolidinyl) to optimize pharmacokinetics .

Physicochemical and Spectroscopic Data

Table 1: Key Properties of Selected Pyridine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Melting Point (°C)	Notable Features
Target Compound	C₁₇H₂₃ClN₂O₃	338.83	Cl, oxane-carbonyl-piperidine methoxy	N/A	High lipophilicity
2-Amino-4-(2-Cl-5-(4-NO₂-Ph)Pyridin-3-yl)-1-(4-NO₂-Ph)Pyridine	C₂₄H₁₅ClN₄O₄	506.86	Cl, NO₂, amino	287	Polar, high melting point
3-Chloro-4-(4-MeO-Ph)-1-(3’-Br-4’-MeO-Bz)azetidin-2-one	C₂₀H₁₇BrClN₂O₃	474.72	Cl, Br, MeO, azetidinone	N/A	Antimicrobial activity
3-Iodo-4-methoxypyridine	C₆H₆INO	251.02	I, MeO	45 (MFCD entry)	Halogenated scaffold

Biological Activity

3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine, with the CAS number 2640975-31-9, is a compound of interest in pharmacological research due to its potential biological activities. This article explores its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C17H23ClN2O3
• Molecular Weight : 338.8 g/mol
• IUPAC Name : [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-(oxan-4-yl)methanone
• InChI Key : LBKJSCSYRIGWEU-UHFFFAOYSA-N

The compound's biological activity is largely attributed to its structural components, particularly the piperidine and pyridine rings, which are known to interact with various biological targets. The oxane moiety may enhance solubility and bioavailability, contributing to its pharmacological effects.

Biological Activity Overview

Research indicates that 3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine exhibits several biological activities:

• Antitumor Activity : Preliminary studies suggest that compounds with similar structures have shown efficacy against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The presence of chlorine and other substituents can enhance this activity by increasing lipophilicity and receptor binding affinity.
• Neuropharmacological Effects : Compounds with piperidine structures have been investigated for their potential in treating neurological disorders. For instance, related derivatives have shown promise as glycine transporter inhibitors, which could be beneficial in conditions like schizophrenia .
• Antimicrobial Properties : Some derivatives of pyridine compounds exhibit antimicrobial activity against a range of pathogens, suggesting that 3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine may also possess similar properties worth exploring.

Case Studies and Research Findings

Study	Findings
Study 1	Investigated the cytotoxic effects on breast cancer cell lines (MCF-7 and MDA-MB-231). Results indicated significant cytotoxicity, particularly when combined with doxorubicin, suggesting a potential for synergistic effects in cancer therapy .
Study 2	Evaluated the neuroprotective effects in rodent models for schizophrenia. The compound showed significant inhibition of glycine transporters (IC50 = 1.8 nM), indicating a strong potential for treating cognitive deficits associated with the disorder .
Study 3	Assessed antimicrobial activity against various bacterial strains. Results demonstrated moderate to high efficacy, warranting further investigation into its mechanism of action and potential therapeutic applications .